Cas no 1823836-94-7 (2-(4-Fluoro-3-nitrophenyl)propanenitrile)

• Product Name: 2-(4-Fluoro-3-nitrophenyl)propanenitrile
• CAS No: 1823836-94-7
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 6594643
• PubChem ID: 130135184
• Update Time: 2025-10-30

2-(4-Fluoro-3-nitrophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 1823836-94-7
• EN300-1858050
• 2-(4-fluoro-3-nitrophenyl)propanenitrile
• 2-(4-Fluoro-3-nitrophenyl)propanenitrile

• Inchi： 1S/C9H7FN2O2/c1-6(5-11)7-2-3-8(10)9(4-7)12(13)14/h2-4,6H,1H3
• InChI Key： MXTGKOTZKQUKBS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C(C#N)C

Computed Properties

• Exact Mass: 194.04915563g/mol
• Monoisotopic Mass: 194.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(4-Fluoro-3-nitrophenyl)propanenitrile

Recent Advances in the Study of 2-(4-Fluoro-3-nitrophenyl)propanenitrile (CAS: 1823836-94-7) in Chemical Biology and Pharmaceutical Research

2-(4-Fluoro-3-nitrophenyl)propanenitrile (CAS: 1823836-94-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanistic pathways, providing valuable insights for drug discovery and development. This research brief consolidates the latest findings related to this compound, highlighting its role in targeted therapies and chemical biology.

The compound's chemical structure, featuring a fluorinated nitrophenyl group and a propanenitrile moiety, makes it a versatile intermediate in organic synthesis and a candidate for probing biological systems. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its applications in kinase inhibition and as a precursor for the development of novel bioactive molecules. These studies underscore the compound's potential in modulating key cellular pathways involved in inflammation and oncology.

One of the most notable advancements is the use of 2-(4-Fluoro-3-nitrophenyl)propanenitrile in the synthesis of selective kinase inhibitors. Researchers have demonstrated its efficacy in targeting specific kinases implicated in cancer progression, with in vitro studies showing promising inhibitory activity at nanomolar concentrations. Additionally, its metabolic stability and pharmacokinetic properties have been evaluated, suggesting favorable profiles for further preclinical development.

Beyond its therapeutic potential, the compound has also been investigated for its utility in chemical biology as a probe for studying enzyme mechanisms. Recent work published in ACS Chemical Biology details its use in activity-based protein profiling (ABPP), enabling the identification of novel enzyme targets and the elucidation of their functional roles in disease states. This approach has opened new avenues for understanding complex biological networks and identifying druggable targets.

In conclusion, 2-(4-Fluoro-3-nitrophenyl)propanenitrile (CAS: 1823836-94-7) represents a multifaceted tool in both drug discovery and chemical biology. Its applications span from kinase inhibition to enzyme profiling, demonstrating its broad utility in biomedical research. Future studies are expected to further explore its therapeutic potential and optimize its properties for clinical translation. Researchers are encouraged to leverage these findings to advance the development of next-generation therapeutics and diagnostic tools.